Cas no 111185-41-2 (1-(Trifluoroacetyl)-2,5-dihydro-1H-pyrrole)

• Product Name: 1-(Trifluoroacetyl)-2,5-dihydro-1H-pyrrole
• CAS No: 111185-41-2
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• CID: 129149
• PubChem ID: 334666
• Update Time: 2025-04-18

1-(Trifluoroacetyl)-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,5-dihydro-1H-pyrrol-1-yl)-2,2,2-trifluoro-
• 1-(Trifluoroacetyl)-2,5-dihydro-1H-pyrrole
• 1H-Pyrrole, 2,5-dihydro-1-(trifluoroacetyl)- (9CI)
• 1-trifluoroacetyl-3-pyrroline
• 2,2,2-trifluoro-1-(2H-pyrrol-1(5H)-yl)ethanone
• 3-pyrroline trifluoroacetate
• N-(trifluoroacetyl)-3-pyrroline
• N-trifluoroacetyl-3-pyrroline
• NSC340533
• 2,2,2-trifluoro-1-(3-pyrrolin-1-yl)ethanone
• 1-(2,5-dihydropyrrol-1-yl)-2,2,2-trifluoroethanone
• 1-(2,5-dihydropyrrol-1-yl)-2,2,2-trifluoro-ethanone
• AKOS005175058
• LS-04788
• 111185-41-2
• 1-trifluoroacetyl-2,5-dihydropyrrole
• SCHEMBL5383011
• NSC-340533
• 1-(2,5-dihydro-1H-pyrrol-1-yl)-2,2,2-trifluoroethan-1-one
• 1-(2,5-dihydro-pyrrol-1-yl)-2,2,2-trifluoro-ethanone
• 1-(2,5-Dihydro-1H-pyrrol-1-yl)-2,2,2-trifluoroethanone
• 1H-Pyrrole,2,5-dihydro-1-(trifluoroacetyl)-(9ci)
• MFCD18064643
• A909277
• DB-121827
• ALBB-015065
• 1H-Pyrrole, 2,5-dihydro-1-(trifluoroacetyl)-

• MDL： MFCD18064643
• Inchi： 1S/C6H6F3NO/c7-6(8,9)5(11)10-3-1-2-4-10/h1-2H,3-4H2
• InChI Key： LMPPMSXOYNPRQC-UHFFFAOYSA-N
• SMILES： FC(C(N1CC=CC1)=O)(F)F

Computed Properties

• Exact Mass: 165.04018
• Monoisotopic Mass: 165.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 230.9±40.0 °C at 760 mmHg
• Flash Point: 93.5±27.3 °C
• PSA: 20.31
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-(Trifluoroacetyl)-2,5-dihydro-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines